Cas no 111-79-5 (Methyl 2-nonenoate)

• Product Name: Methyl 2-nonenoate
• CAS No: 111-79-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD00027316
• CID: 35704
• PubChem ID: 5368076
• Update Time: 2025-05-26

Methyl 2-nonenoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methylnon-2-enoate
• 2-Nonenoic acid methyl ester
• Methyl non-2-enoate
• Methyl Trans-2-Nonenoate
• Nsc76416
• FEMA 2725
• AI3-02449
• NEOFOLIONE
• BEAUVERTATE
• methylnon-2
• Wln: 7U1vo1
• melon nonenoate
• METHYL NONYLENATE
• METHYL-2-NONENATE
• Nonenoic acid, methyl ester
• METHYL-2-NONENOATE
• 2-NONENOIC ACID, METHYL ESTER
• Methyl nonenoate
• 2-Nonenoic acid, methyl ester, (2E)-
• NCIOpen2_000820
• ZWNPUELCBZVMDA-UHFFFAOYSA-N
• 2-Nonenoic acid, methyl ester, (E)-
• 3-02-00-01347 (Beilstein Handbook Reference)
• AKOS005381295
• EINECS 203-908-7
• Q27281387
• (2E)-2-Nonenoic acid methyl ester
• FEMA No. 2725
• CHEMBL3184812
• methyl (E)-non-2-enoate
• CS-0152302
• EN300-7833756
• NSC 76416
• UNII-J9XX5Y9211
• Methyl (2E)-2-nonenoate
• 37822-76-7
• Methyl trans-2-nonenoate, >=97%, FG
• J9XX5Y9211
• methyl (2E)-non-2-enoate
• DTXSID3047637
• 111-79-5
• Tox21_302582
• (E)-non-2-enoic acid methyl ester
• DTXCID1027637
• (E)-methyl non-2-enoate
• MFCD00027316
• D70493
• A802413
• BRN 1754167
• NCGC00256707-01
• CHEBI:180217
• CAS-14952-06-8
• 14952-06-8
• 2-Nonenoic acid, methyl ester, trans-
• BS-14460
• NS00127378
• Methylnon-2-enoate
• NSC-76416
• EINECS 253-677-1
• Methyl 2-nonenoate
• SCHEMBL874682
• (E)-methyl 2-nonenoate
• trans-non-2-enoic acid methyl ester
• STK033071
• FM176226

• MDL： MFCD00027316
• Inchi： 1S/C10H18O2/c1-3-4-5-6-7-8-9-10(11)12-2/h8-9H,3-7H2,1-2H3/b9-8+
• InChI Key： ZWNPUELCBZVMDA-CMDGGOBGSA-N
• SMILES： O(C)C(/C=C/CCCCCC)=O

Computed Properties

• Exact Mass: 170.13100
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.5

Experimental Properties

• Color/Form: Colorless to yellowish transparent liquid, with strong fruit and green aroma, accompanied by pineapple and pear like aroma
• Density: 0.895
• Melting Point: -89.9°C (estimate)
• Boiling Point: 115 ºC (21 mmHg)
• Flash Point: 196 ºF
• Refractive Index: 1.444
• PSA: 26.30000
• LogP: 2.68600
• FEMA: 2725
• Solubility: 1 ∶ 4 dissolved in 70% ethanol

Methyl 2-nonenoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： R36/38;R51/53
• Safety Instruction： S26-S61
• RTECS：RA9470000
• Hazardous Material Identification：
• Risk Phrases：R36/38; R51/53
• Safety Term：S26;S61
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances

Additional information on Methyl 2-nonenoate

Recent Advances in the Study of Methyl 2-nonenoate (CAS: 111-79-5) and Its Applications in Chemical Biology and Medicine

Methyl 2-nonenoate (CAS: 111-79-5) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This ester, characterized by its fruity odor, is not only used as a flavoring agent but also exhibits promising biological activities. Recent studies have explored its potential as an antimicrobial, antifungal, and even anticancer agent, making it a compound of interest for further investigation.

One of the key areas of research involving Methyl 2-nonenoate is its role in microbial inhibition. A 2023 study published in the *Journal of Chemical Biology* demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including *Staphylococcus aureus* and *Escherichia coli*. The study proposed that the compound disrupts bacterial cell membranes, leading to cell lysis. This mechanism is particularly intriguing as it suggests potential applications in developing new classes of antibiotics, especially in the face of rising antibiotic resistance.

In addition to its antimicrobial properties, Methyl 2-nonenoate has shown promise in antifungal applications. Research conducted by a team at the University of Tokyo in 2022 revealed that the compound inhibits the growth of *Candida albicans*, a common pathogenic fungus. The study highlighted its ability to interfere with fungal ergosterol biosynthesis, a critical pathway for fungal cell membrane integrity. These findings open new avenues for designing antifungal therapies with reduced side effects compared to existing treatments.

Another groundbreaking study published in *Bioorganic & Medicinal Chemistry Letters* in 2023 explored the anticancer potential of Methyl 2-nonenoate. The research focused on its effects on human breast cancer cells (MCF-7), demonstrating that the compound induces apoptosis through the activation of caspase-3 and caspase-9 pathways. While these results are preliminary, they suggest that Methyl 2-nonenoate could serve as a scaffold for developing novel anticancer agents.

Beyond its biological activities, Methyl 2-nonenoate is also being investigated for its role in chemical synthesis. A recent study in *Tetrahedron Letters* (2023) described its use as a building block for synthesizing more complex molecules with potential pharmaceutical applications. The study emphasized the compound's reactivity and versatility, making it a valuable tool for organic chemists.

Despite these promising findings, challenges remain in the practical application of Methyl 2-nonenoate. Issues such as stability, bioavailability, and potential toxicity need to be addressed through further research. However, the compound's diverse biological activities and synthetic utility make it a compelling subject for ongoing studies in chemical biology and medicine.

In conclusion, Methyl 2-nonenoate (CAS: 111-79-5) represents a multifaceted compound with significant potential in various domains of chemical biology and pharmaceutical research. Its antimicrobial, antifungal, and anticancer properties, coupled with its utility in chemical synthesis, underscore its importance as a subject of scientific inquiry. Future research should focus on optimizing its properties and exploring its mechanisms of action to unlock its full therapeutic potential.